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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Ethyl-4-methyl-1-pentene, a
branched-chain olefin. The document details its physicochemical properties, synthesis
methodologies, and reactivity. Particular emphasis is placed on providing detailed experimental
protocols for its preparation and a summary of its spectral data for characterization. The guide
also explores the applications of branched olefins in various industrial contexts.

Introduction

2-Ethyl-4-methyl-1-pentene is a branched aliphatic alkene with the chemical formula CsHze.
As a member of the olefin class of hydrocarbons, its structure, featuring a terminal double bond
and alkyl branching, imparts specific reactivity and physical properties that are of interest in
organic synthesis and polymer chemistry. The presence of both an ethyl and a methyl group on
the pentene backbone creates a chiral center, leading to the potential for stereoisomers. This
guide will focus on the synthesis, characterization, and potential applications of this compound.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Ethyl-4-methyl-1-pentene is presented
in Table 1. These properties are essential for its handling, purification, and use in chemical
reactions.
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Table 1: Physicochemical Properties of 2-Ethyl-4-methyl-1-pentene

Property Value Source
Molecular Formula CsHase [1]
Molecular Weight 112.21 g/mol [1]

CAS Number 3404-80-6 [1]
Boiling Point 106.9 °Cto 111 °C [2]
Density ~0.720 g/cm3 [2]
Refractive Index Not available

Solubilit Insoluble in water; Soluble in
olubility .
organic solvents.

Synthesis of 2-Ethyl-4-methyl-1-pentene

The synthesis of 2-Ethyl-4-methyl-1-pentene can be achieved through several established
organic chemistry routes. The most common and practical laboratory-scale methods involve
the dehydration of the corresponding alcohol, 2-ethyl-4-methyl-1-pentanol, or through a
Grignard reaction followed by dehydration.

Synthesis via Dehydration of 2-Ethyl-4-methyl-1-
pentanol

This is a classic and straightforward method for synthesizing alkenes. The reaction involves the
elimination of a water molecule from the alcohol, typically under strong acid catalysis.[2] The
precursor alcohol, 2-ethyl-4-methyl-1-pentanol, can be synthesized via a Grignard reaction.

This two-step protocol first describes the synthesis of the precursor alcohol.
Materials and Reagents:
e Magnesium turnings

 lodine (crystal)
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e 1-Bromo-2-methylpropane (Isobutyl bromide)

e Anhydrous diethyl ether

e Propanal

e Saturated aqueous ammonium chloride solution

e Anhydrous magnesium sulfate
e Hydrochloric acid (for workup)

Experimental Workflow:

Alcohol + Acid [—®| Heating and Distillation [—| Washing and Drying [—>| Purified Alkene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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